Cas no 55547-89-2 (2,4-Thiazolidinedione, 3-ethyl-5-(phenylmethylene)-)

• Product Name: 2,4-Thiazolidinedione, 3-ethyl-5-(phenylmethylene)-
• CAS No: 55547-89-2
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 1594531
• PubChem ID: 4760529
• Update Time: 2025-04-21

2,4-Thiazolidinedione, 3-ethyl-5-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-ethyl-5-(phenylmethylene)-
• 5-benzylidene-3-ethyl-1,3-thiazolidine-2,4-dione
• DTXSID10406317
• 55547-89-2

• Inchi： 1S/C12H11NO2S/c1-2-13-11(14)10(16-12(13)15)8-9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： AHFMXNZICQOWMJ-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1=CC1C=CC=CC=1)=O)CC)=O

Computed Properties

• Exact Mass: 233.05113
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 37.38